Cas no 21513-83-7 (5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate)

• Product Name: 5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate
• CAS No: 21513-83-7
• MF: C₂₉H₄₈O₃
• MW: 444.689629554749
• CID: 249848
• Update Time: 2024-02-29

5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate Chemical and Physical Properties

Names and Identifiers

• 5alpha-Cholestan-6-one, 3alpha-hydroxy-, acetate
• Cholestan-6-one, 3-(acetyloxy)-, (3α,5α)-

• Inchi： 1S/C29H48O3/c1-18(2)8-7-9-19(3)23-10-11-24-22-17-27(31)26-16-21(32-20(4)30)12-14-29(26,6)25(22)13-15-28(23,24)5/h18-19,21-26H,7-17H2,1-6H3/t19-,21-,22+,23-,24+,25+,26-,28-,29-/m1/s1
• InChI Key： QGGRDHGCNNAWIE-KEWBTNRVSA-N
• SMILES： [C@H]1(OC(=O)C)C[C@@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC2=O

Computed Properties

• Exact Mass: 444.36
• Monoisotopic Mass: 444.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 513.9±33.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives